Cas no 1135185-61-3 ((S)-1-cyclohexyl-2-methyl-piperazine)

• Product Name: (S)-1-cyclohexyl-2-methyl-piperazine
• CAS No: 1135185-61-3
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• MDL: MFCD04115054
• CID: 2181952
• PubChem ID: 23043246
• Update Time: 2025-06-14

(S)-1-cyclohexyl-2-methyl-piperazine Chemical and Physical Properties

Names and Identifiers

• (S)-1-cyclohexyl-2-methyl-piperazine
• 1-Cyclohexyl-2-methyl-piperazine
• AB19530
• SB31748
• EN300-694805
• CS-0442451
• SCHEMBL10465527
• 1211108-21-2
• AB19528
• 1-cyclohexyl-2-methylpiperazine
• DTXSID40629996
• (R)-1-CYCLOHEXYL-2-METHYL-PIPERAZINE
• 1134675-36-7
• AKOS011966233
• 1135185-61-3

• MDL： MFCD04115054
• Inchi： 1S/C11H22N2/c1-10-9-12-7-8-13(10)11-5-3-2-4-6-11/h10-12H,2-9H2,1H3
• InChI Key： IINAXHUSBGJNTC-UHFFFAOYSA-N
• SMILES： N1(CCNCC1C)C1CCCCC1

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on (S)-1-cyclohexyl-2-methyl-piperazine

Comprehensive Overview of (S)-1-cyclohexyl-2-methyl-piperazine (CAS No. 1135185-61-3): Properties, Applications, and Industry Insights

The compound (S)-1-cyclohexyl-2-methyl-piperazine (CAS No. 1135185-61-3) is a chiral piperazine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. As a stereospecific building block, this molecule is characterized by its cyclohexyl and methyl substituents, which contribute to its distinct physicochemical properties. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme modulators.

One of the most frequently searched questions regarding (S)-1-cyclohexyl-2-methyl-piperazine revolves around its synthetic routes and optical purity. The compound's chiral center at the 2-position makes it a valuable intermediate for asymmetric synthesis. Recent advancements in catalytic enantioselective methods have improved the efficiency of its production, addressing the growing demand for high-purity chiral compounds in precision medicine. This aligns with the current industry trend toward personalized therapeutics, where stereochemistry plays a pivotal role in drug efficacy and safety profiles.

From a molecular perspective, the piperazine core of this compound offers remarkable versatility. Its ability to act as a hydrogen bond acceptor and donor makes it an attractive scaffold for designing bioactive molecules. Computational studies suggest that the cyclohexyl group enhances lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for neuropharmaceuticals. These properties have sparked interest in its application for neurodegenerative disease research, a hot topic in contemporary medical chemistry.

In the context of green chemistry initiatives, the environmental impact of synthesizing (S)-1-cyclohexyl-2-methyl-piperazine has become a pressing discussion point. Modern flow chemistry techniques and biocatalytic approaches are being investigated to reduce solvent waste and energy consumption during production. This reflects the broader pharmaceutical industry's shift toward sustainable manufacturing practices, which resonates with environmentally conscious investors and regulatory bodies alike.

The analytical characterization of CAS 1135185-61-3 typically involves advanced techniques such as chiral HPLC and NMR spectroscopy to verify enantiomeric excess and structural integrity. Quality control protocols for this compound are stringent, given its potential use in GMP-compliant synthesis of active pharmaceutical ingredients (APIs). These analytical considerations are frequently searched by quality assurance specialists seeking to implement robust QC/QA workflows for chiral intermediates.

Market analysts note growing interest in (S)-1-cyclohexyl-2-methyl-piperazine from contract research organizations (CROs) and academic laboratories focused on medicinal chemistry optimization. The compound's structural motifs appear in several patent applications for kinase inhibitors and GPCR-targeted drugs, indicating its relevance to current drug development pipelines. This commercial potential has made it a subject of intellectual property discussions, particularly regarding novel synthetic methodologies and derivative compounds.

Stability studies reveal that proper storage of (S)-1-cyclohexyl-2-methyl-piperazine requires protection from moisture and oxidation, with recommendations for inert atmosphere packaging and low-temperature preservation. These handling protocols are crucial for maintaining the compound's stereochemical integrity over time—a common concern among researchers purchasing chiral building blocks for long-term projects.

Emerging applications in peptide mimetics design have further expanded the utility of this piperazine derivative. Its conformational rigidity and stereochemical control elements make it suitable for creating secondary structure mimics in peptide-based therapeutics, an area experiencing rapid growth due to advancements in peptide drug delivery technologies.

For researchers investigating structure-activity relationships (SAR), the (S)-enantiomer of 1-cyclohexyl-2-methyl-piperazine offers distinct advantages over its racemic or (R)-counterparts in certain biological systems. This enantioselectivity has become a focal point for computational chemistry studies aiming to predict chiral compound behavior using molecular docking and quantum mechanical calculations.

The pharmaceutical industry's ongoing transition toward targeted therapies and small molecule drugs with improved selectivity continues to drive demand for specialized building blocks like (S)-1-cyclohexyl-2-methyl-piperazine. Its combination of synthetic accessibility and structural complexity positions it as a valuable asset in the toolkit of modern drug discovery scientists working on next-generation therapeutics.